4-amino-N-[(2H-1,3-benzodioxol-5-yl)methyl]-3-(2,5-dimethylphenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxamide

Specification

• CAS No.: 1021264-17-4
• Molecular Formula: C20H19N3O3S2
• Molecular Weight: 413.5 g/mol
• IUPAC Name: 4-amino-N-(1,3-benzodioxol-5-ylmethyl)-3-(2,5-dimethylphenyl)-2-sulfanylidene-1,3-thiazole-5-carboxamide
• Standard InChI: InChI=1S/C20H19N3O3S2/c1-11-3-4-12(2)14(7-11)23-18(21)17(28-20(23)27)19(24)22-9-13-5-6-15-16(8-13)26-10-25-15/h3-8H,9-10,21H2,1-2H3,(H,22,24)
• Standard InChI Key: FDRGPZWLIUYUMF-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C)N2C(=C(SC2=S)C(=O)NCC3=CC4=C(C=C3)OCO4)N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2C(=C(SC2=S)C(=O)NCC3=CC4=C(C=C3)OCO4)N

Introduction

The compound 4-amino-N-[(2H-1,3-benzodioxol-5-yl)methyl]-3-(2,5-dimethylphenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxamide is a complex organic molecule that incorporates several functional groups, including a benzodioxole ring, a thiazole ring, and a sulfanylidene group. This compound is part of a broader class of thiazole derivatives, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

Molecular Formula and Weight

The molecular formula for this compound is not explicitly provided in the search results, but based on its structure, it can be inferred to be similar to related compounds. For example, a closely related compound, 4-amino-N-[(2H-1,3-benzodioxol-5-yl)methyl]-3-(2-fluorophenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxamide, has a molecular formula of C18H14FN3O3S2 and a molecular weight of approximately 403.5 g/mol. The molecular weight of the target compound would be slightly higher due to the additional methyl groups on the phenyl ring.

Synthesis and Preparation

The synthesis of thiazole derivatives typically involves the reaction of thiourea or its derivatives with appropriate aldehydes or ketones in the presence of a base. For compounds with a benzodioxole moiety, the synthesis might involve additional steps to incorporate this ring system.

Biological Activities

Thiazole derivatives have been extensively studied for their biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. While specific data on 4-amino-N-[(2H-1,3-benzodioxol-5-yl)methyl]-3-(2,5-dimethylphenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxamide is not available, related compounds have shown promising results in these areas.

Antimicrobial Activity

Thiazole derivatives have been found to exhibit significant antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as fungal species.

Anti-inflammatory Activity

Some thiazole compounds have been evaluated for their anti-inflammatory properties, with potential applications as inhibitors of enzymes involved in inflammation, such as 5-lipoxygenase (5-LOX).

Anticancer Activity

Thiazoles have also been investigated for their anticancer potential, showing activity against various cancer cell lines.

Table 2: Biological Activities of Thiazole Derivatives

Activity	Examples of Active Compounds
Antimicrobial	N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide derivatives
Anti-inflammatory	N-(3-Cyano-4,5,6,7-tetrahydrobenzothiophen-2-yl)-2-[[5-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide
Anticancer	N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide derivatives